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Compound of Interest

Compound Name: 1-Benzothiophene-5-carbaldehyde

Cat. No.: B158884 Get Quote

This technical guide provides an in-depth overview of the melting and boiling points of 1-
Benzothiophene-5-carbaldehyde, including detailed experimental protocols for their

determination. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Core Physicochemical Data
The accurate determination of melting and boiling points is fundamental for the identification,

purity assessment, and handling of chemical compounds. The data for 1-Benzothiophene-5-
carbaldehyde is summarized below.

Property Value Conditions

Melting Point 53 °C -

Boiling Point 303.2 °C at 760 mmHg

Experimental Protocols
Accurate determination of melting and boiling points relies on standardized laboratory

procedures. Below are detailed methodologies for these measurements.

Determination of Melting Point
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The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

capillary method is a widely used and reliable technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Glass capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional, for pulverizing samples)

Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of 1-Benzothiophene-5-carbaldehyde is placed on a

clean, dry surface. If the crystals are large, they should be finely powdered using a mortar

and pestle to ensure uniform packing.

Capillary Tube Loading: The open end of a glass capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the sealed end. A sample height of 1-2 mm is sufficient.[1]

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus. A calibrated thermometer is positioned to accurately measure the

temperature of the block.

Measurement:

Rapid Heating (Optional): An initial rapid heating can be performed to determine an

approximate melting range.

Slow Heating: For an accurate measurement, the sample is heated slowly, at a rate of

approximately 1-2 °C per minute, as the temperature approaches the expected melting

point.[2]
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Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes liquid

is recorded as the end of the melting range.[3] For a pure compound, this range should be

narrow.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. The distillation method and the capillary method are

common for this determination.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., Thiele tube with heating oil or an aluminum block heater)

Beaker

Stand and clamp

Procedure:

Sample Preparation: A small amount of liquid 1-Benzothiophene-5-carbaldehyde (a few

milliliters) is placed into a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end submerged in the liquid and the sealed end protruding above the surface.[4]

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or

thread. The assembly is then clamped and immersed in a heating bath (e.g., a Thiele tube

filled with paraffin oil) or placed in an aluminum block heater. The thermometer bulb should

be level with the sample.
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Heating and Observation: The apparatus is heated gently. As the temperature rises, air

trapped in the capillary tube will expand and exit as a slow stream of bubbles.

Data Recording: Heating is continued until a rapid and continuous stream of bubbles

emerges from the capillary tube. At this point, the heat source is removed, and the liquid is

allowed to cool. The temperature at which the bubbling stops and the liquid begins to enter

the capillary tube is recorded as the boiling point.[5]

Visualization of a Relevant Biological Pathway
Derivatives of benzo[b]thiophene have been investigated as potential anticancer agents, with

some showing inhibitory activity against pathways involved in cell proliferation and migration,

such as the RhoA/ROCK pathway.[6] The following diagram illustrates a simplified

representation of this pathway and a hypothetical point of inhibition by a benzo[b]thiophene-

based compound.
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Caption: Simplified RhoA/ROCK signaling pathway and a potential point of inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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